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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a comprehensive summary of publicly available data on
C.I. Pigment Yellow 176. It is important to note that the vast majority of research and literature
on this compound pertains to its industrial applications as a pigment. Data regarding its
biological activity, signaling pathways, or potential therapeutic uses are not currently available
in the public domain. This guide is intended to provide a thorough understanding of the
compound's chemical and physical properties based on existing industrial data.

Chemical and Physical Properties

Pigment Yellow 176 is a benzimidazolone, double azo pigment known for its brilliant reddish-
yellow shade.[1][2][3] Its chemical structure and properties make it suitable for a variety of
applications, primarily in the manufacturing of inks and coatings.[1][4][5]

Table 1: General and Chemical Properties of Pigment Yellow 176

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b570959?utm_src=pdf-interest
https://www.benchchem.com/product/b570959?utm_src=pdf-body
https://www.benchchem.com/product/b570959?utm_src=pdf-body
https://www.sypigment.com/pigment-yellow-176.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-176.html
https://www.finelandchem.com/pigment-yellow-176/
https://www.sypigment.com/pigment-yellow-176.html
https://www.colorbloomdyes.com/showroom/pigment-yellow-176.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Yellow-176-ECY17601.html
https://www.benchchem.com/product/b570959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Cl Name Pigment Yellow 176 [2]

Cl Number 21103 [1]I2]
CAS Number 90268-24-9 [1][2][6]
Molecular Formula C36H33CI3N606 [11[2][6]
Molecular Weight 752.04 g/mol [1][2][6]
Chemical Group Benzimidazolone [3]
Molecular Structure Double azo [2]
Appearance Yellow powder [1]
Density 1.4 +0.1 g/cm3 [7]
Boiling Point 838.6 £ 65.0 °C at 760 mmHg [7]
Flash Point 461.0 £ 34.3°C [7]
Refractive Index 1.630 [7]
Storage Temperature 10°C - 25°C [8]

Table 2: Performance and Fastness Properties of Pigment Yellow 176
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Property Rating/Value Reference
Light Fastness 3-4 [1]
Heat Resistance 160 °C [1]
Water Resistance 5 [1]
Oil Resistance 4 [1]
Acid Resistance 4 [1]
Alkali Resistance 5 [1]
Alcohol Resistance 5 [1]
Oil Absorption 40 ml/100g [9]
Water Soluble Matter <1.5% [3]
Water Content <2.0% [3]

Synthesis and Manufacturing

The manufacturing process for Pigment Yellow 176 involves a mixed coupling reaction.[2][4]
The synthesis starts with the double nitrogenation of 4-(4-Amino-3-chlorophenyl)-2-
chlorobenzenamine. This intermediate is then coupled with two different components: N-(2,4-
dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide.[2]
[4] This mixed coupling process also results in the production of C.l. Pigment Yellow 13 and C.I.
Pigment Yellow 83.[2][4]

4-(4-Amino-3-chlorophenyl)- . . . . »
2-chlorobenzenamine g DOUble Nitrogenation Diazonium Intermediate

N-(2,4-dimethylphenyl)-
3-oxobutanamide

C.I. Pigment Yellow 176

Mixed Coupling Reaction C.I. Pigment Yellow 13

N-(4-chloro-2,5-dimethoxyphenyl)-

N C.l. Pigment Yellow 83
3-oxobutanamide
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Caption: Synthesis workflow for Pigment Yellow 176.

Applications

The primary applications of Pigment Yellow 176 are in the formulation of various inks and
coatings due to its high transparency, good light fastness, and thermal stability.[1][3]

o Offset Inks: This is the main application area for Pigment Yellow 176.[1][5]

o Water-Based Inks: Suitable for use in water-based ink formulations.[1]

o Solvent-Based Inks: Used in solvent-based ink systems.[1]

e Paints & Coatings: Employed in the manufacturing of paints and coatings.[1][4]
» Textile Printing: Has applications in textile printing processes.[1]

e Plastics: Can be used as a colorant for plastics.[1]

Toxicology and Safety

There is a lack of specific toxicological data for Pigment Yellow 176 in the context of
pharmaceutical or biomedical research. General toxicological profiles of organic pigments
suggest they are often poorly soluble in water and biological media, leading to low absorption
rates after ingestion or dermal contact.[10] For many pigments, the oral LD50 is greater than
2000 mg/kg body weight, indicating low acute toxicity.[10] Howeuver, it is crucial to note that the
toxicological profile can be influenced by impurities, particularly residual aromatic amines from
the synthesis process.[11]

For any research application outside of its established industrial uses, a thorough toxicological
evaluation would be imperative.

Relevance to Drug Development

Currently, there is no published research to suggest that Pigment Yellow 176 has any
application in drug development. Its chemical structure as a large, complex azo compound
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does not immediately suggest properties typically associated with therapeutic agents. The
compound's poor solubility in aqueous media would also present significant challenges for
formulation and bioavailability.[10]

Experimental Protocols

Detailed experimental protocols for the synthesis and quality control of Pigment Yellow 176
are proprietary to the manufacturers and not publicly available. For any novel research
application, protocols for characterization (e.g., NMR, Mass Spectrometry, HPLC), solubility
testing, and in vitro/in vivo toxicity assays would need to be developed and validated.

Signaling Pathways and Mechanisms of Action

There is no information available in the scientific literature regarding any interaction of Pigment
Yellow 176 with biological signaling pathways or any defined mechanism of action in a
biological system.

Conclusion

C.l1. Pigment Yellow 176 is a well-characterized organic pigment with established applications
in the ink and coatings industries. Its chemical and physical properties are well-documented
from a materials science perspective. However, for the audience of researchers, scientists, and
drug development professionals, it is essential to recognize the significant data gap regarding
its biological properties. There is currently no evidence to support its use in any pharmaceutical
or biomedical application. Any future investigation into such applications would require
extensive and rigorous toxicological and pharmacological studies, starting from fundamental in
vitro assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Pigment Yellow 176
(C36H33CI3N606)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570959#pigment-yellow-176-molecular-formula-
c36h33clI3n606]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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